Cas no 1133116-27-4 (5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde)

• Product Name: 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde
• CAS No: 1133116-27-4
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• MDL: MFCD11855943
• CID: 857125
• PubChem ID: 46739400
• Update Time: 2025-06-09

5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(4-methoxybenzyl)-1H-pyrrole-2-carbaldehyde
• 5-BROMO-1-(4-METHOXYBENZYL)PYRROLE-2-CARBALDEHYDE
• SB62373
• BS-25468
• MFCD11855943
• 1133116-27-4
• DTXSID30675008
• AKOS015835610
• 5-Bromo-1-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carbaldehyde
• CS-0441268
• SCHEMBL2556938
• 5-bromo-1-[(4-methoxyphenyl)methyl]pyrrole-2-carbaldehyde
• 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde

• MDL： MFCD11855943
• Inchi： 1S/C13H12BrNO2/c1-17-12-5-2-10(3-6-12)8-15-11(9-16)4-7-13(15)14/h2-7,9H,8H2,1H3
• InChI Key： VVFQWAQBFJMECR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)N1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 293.00500
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 3.12000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde

5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde (CAS No. 1133116-27-4)

5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde, with the CAS registry number 1133116-27-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug design and biological research. The structure of this compound is characterized by a pyrrole ring substituted with a bromine atom at position 5, a methoxybenzyl group at position 1, and an aldehyde group at position 2. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde involves a series of intricate organic reactions, including bromination, alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic transformations, to streamline the production process.

In terms of biological activity, 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde has demonstrated promising properties in various assays. Studies have shown that this compound exhibits potent antioxidant activity, which makes it a potential candidate for applications in neurodegenerative diseases and other conditions associated with oxidative stress. Additionally, it has been reported to possess anti-inflammatory properties, suggesting its potential use in inflammatory disorders such as arthritis and cardiovascular diseases.

The aldehyde group in the molecule plays a crucial role in its reactivity and functionality. This functional group allows for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability or target specificity. For example, researchers have explored the formation of Schiff bases with amino acids or peptides to develop bioconjugates for targeted drug delivery systems.

The methoxybenzyl substituent at position 1 contributes to the compound's solubility and stability. Methoxy groups are known to enhance lipophilicity, which is essential for crossing biological membranes and achieving effective drug concentrations at target sites. Furthermore, the bromine atom at position 5 introduces electronic effects that can modulate the compound's interaction with biological targets such as enzymes or receptors.

Recent studies have focused on understanding the pharmacokinetic profile of 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde. Preclinical experiments in animal models have revealed moderate absorption rates and acceptable bioavailability, which are critical factors for its potential therapeutic use. However, further investigations are required to optimize its pharmacokinetic properties and minimize any potential toxicity.

In conclusion, 5-Bromo-1-(4-methoxybenzyl)pyrrole-2-carbaldehyde (CAS No. 1133116-27-4) is a valuable compound in contemporary chemical research due to its unique structure and promising biological activities. Its synthesis has been refined through innovative methodologies, while its applications span across drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for advancing therapeutic interventions in various disease states.